Cas no 131444-73-0 (Phosphoric acid, 1-methyl-2-oxopropyl bis(phenylmethyl) ester)

• Product name: Phosphoric acid, 1-methyl-2-oxopropyl bis(phenylmethyl) ester
• CAS No: 131444-73-0
• MF: C₁₈H₂₁O₅P
• MW: 348.330106496811
• CID: 1228121
• PubChem ID: 14885891

Phosphoric acid, 1-methyl-2-oxopropyl bis(phenylmethyl) ester Chemical and Physical Properties

Names and Identifiers

• Phosphoric acid, 1-methyl-2-oxopropyl bis(phenylmethyl) ester
• dibenzyl 3-oxobutan-2-yl phosphate
• DTXSID40565002
• 131444-73-0

• Inchi： InChI=1S/C18H21O5P/c1-15(19)16(2)23-24(20,21-13-17-9-5-3-6-10-17)22-14-18-11-7-4-8-12-18/h3-12,16H,13-14H2,1-2H3
• InChI Key： YMNGNTMAOPQPRG-UHFFFAOYSA-N
• SMILES： CC(C(=O)C)OP(=O)(OCC1=CC=CC=C1)OCC2=CC=CC=C2

Computed Properties

• Exact Mass: 348.11273
• Monoisotopic Mass: 348.11266076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.83